Cas no 861225-51-6 (4-chloro-4,4-difluoro-1-(3-methoxyphenyl)butane-1,3-dione)

• Product Name: 4-chloro-4,4-difluoro-1-(3-methoxyphenyl)butane-1,3-dione
• CAS No: 861225-51-6
• MF: C₁₁H₉ClF₂O₃
• MW: 262.637169599533
• MDL: MFCD03420617
• CID: 3058888
• PubChem ID: 19585906
• Update Time: 2025-04-21

4-chloro-4,4-difluoro-1-(3-methoxyphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-4,4-difluoro-1-(3-methoxy-phenyl)-butane-1,3-dione
• 4-chloro-4,4-difluoro-1-(3-methoxyphenyl)butane-1,3-dione
• DTXSID701198550
• CS-0240460
• LJB22551
• EN300-228530
• STK349085
• 861225-51-6
• 4-Chloro-4,4-difluoro-1-(3-methoxyphenyl)-1,3-butanedione
• AKOS000308522
• BBL039666

• MDL： MFCD03420617
• Inchi： 1S/C11H9ClF2O3/c1-17-8-4-2-3-7(5-8)9(15)6-10(16)11(12,13)14/h2-5H,6H2,1H3
• InChI Key： YQVUCOYYXHIOFP-UHFFFAOYSA-N
• SMILES： ClC(C(CC(C1C=CC=C(C=1)OC)=O)=O)(F)F

Computed Properties

• Exact Mass: 262.0208282Da
• Monoisotopic Mass: 262.0208282Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų